Cas no 2138248-86-7 (1-(3-Amino-2,2-difluoropropoxy)-2-methoxyethane)

• Product Name: 1-(3-Amino-2,2-difluoropropoxy)-2-methoxyethane
• CAS No: 2138248-86-7
• MF: C₆H₁₃F₂NO₂
• MW: 169.16972899437
• CID: 6405977
• PubChem ID: 118906946
• Update Time: 2025-05-20

1-(3-Amino-2,2-difluoropropoxy)-2-methoxyethane Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17546239
• EN300-787979
• 1-(3-amino-2,2-difluoropropoxy)-2-methoxyethane
• 2138248-86-7
• 1-(3-Amino-2,2-difluoropropoxy)-2-methoxyethane

• Inchi： 1S/C6H13F2NO2/c1-10-2-3-11-5-6(7,8)4-9/h2-5,9H2,1H3
• InChI Key： PFPITVBBHPQLNN-UHFFFAOYSA-N
• SMILES： FC(CN)(COCCOC)F

Computed Properties

• Exact Mass: 169.09143498g/mol
• Monoisotopic Mass: 169.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(3-Amino-2,2-difluoropropoxy)-2-methoxyethane

Introduction to 1-(3-Amino-2,2-difluoropropoxy)-2-methoxyethane (CAS No. 2138248-86-7)

1-(3-Amino-2,2-difluoropropoxy)-2-methoxyethane (CAS No. 2138248-86-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound features a difluorinated propyl group attached to an amino functionality, along with a methoxyethyl moiety, which collectively contribute to its distinct properties and reactivity.

The chemical structure of 1-(3-Amino-2,2-difluoropropoxy)-2-methoxyethane is characterized by the presence of a difluoromethyl group, which imparts significant electronic and steric effects. The amino group provides a site for further functionalization and conjugation, making this compound a valuable intermediate in the synthesis of more complex molecules. The methoxyethyl moiety adds polarity and solubility, enhancing the compound's utility in various chemical reactions and biological systems.

Recent research has focused on the potential applications of 1-(3-Amino-2,2-difluoropropoxy)-2-methoxyethane in drug discovery and development. One notable area of interest is its use as a building block for the synthesis of novel pharmaceuticals. The difluoromethyl group has been shown to improve the metabolic stability and pharmacokinetic properties of drug candidates, while the amino functionality can be readily modified to introduce additional pharmacophores or enhance binding affinity to specific targets.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 1-(3-Amino-2,2-difluoropropoxy)-2-methoxyethane exhibited potent activity against several cancer cell lines. The introduction of the difluoromethyl group was found to significantly enhance the cytotoxicity of the compounds, suggesting its potential as a scaffold for the development of anticancer agents. Additionally, the methoxyethyl moiety improved the solubility and bioavailability of the derivatives, making them more suitable for in vivo studies.

Beyond oncology, 1-(3-Amino-2,2-difluoropropoxy)-2-methoxyethane has also shown promise in other therapeutic areas. For instance, a recent study in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibited antiviral activity against influenza viruses. The unique combination of electronic and steric effects provided by the difluoromethyl group was found to interfere with viral replication processes, offering a new avenue for antiviral drug design.

The synthetic versatility of 1-(3-Amino-2,2-difluoropropoxy)-2-methoxyethane has also been explored in the context of materials science. Researchers have utilized this compound as a monomer for the preparation of functional polymers with enhanced thermal stability and mechanical properties. The presence of the amino group allows for post-polymerization modifications, enabling the creation of tailored materials with specific functionalities.

In conclusion, 1-(3-Amino-2,2-difluoropropoxy)-2-methoxyethane (CAS No. 2138248-86-7) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and beyond. Its unique chemical structure provides a solid foundation for further research and development, making it an important molecule to watch in the coming years. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly significant role in various scientific and industrial fields.